Cas no 139297-33-9 (3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-[(4-fluorophenoxy)methyl]-)

• Product Name: 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-[(4-fluorophenoxy)methyl]-
• CAS No: 139297-33-9
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 1265391
• Update Time: 2024-08-03

3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-[(4-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-[(4-fluorophenoxy)methyl]-
• 3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-[(4-fluorophenoxy)methyl]-

• Inchi： 1S/C19H17FN2O3/c1-12-4-3-5-13(2)18(12)21-19(23)17-10-16(25-22-17)11-24-15-8-6-14(20)7-9-15/h3-10H,11H2,1-2H3,(H,21,23)
• InChI Key： DJVAIPDXDKLIAL-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(F)C=C2)=CC(C(NC2=C(C)C=CC=C2C)=O)=N1

Computed Properties

• Exact Mass: 340.12241

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 445.0±45.0 °C(Predicted)
• PSA: 64.36
• pka: 11.32±0.70(Predicted)